4-sec-butyl-7-chloro-4,5-dihydro-1,4-benzoxazepin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-sec-butyl-7-chloro-4,5-dihydro-1,4-benzoxazepin-3(2H)-one is a useful research compound. Its molecular formula is C13H16ClNO2 and its molecular weight is 253.73. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Dopaminergic Activity
Substituted benzazepines, including structures similar to 4-sec-butyl-7-chloro-4,5-dihydro-1,4-benzoxazepin-3(2H)-one, have been evaluated for their dopaminergic activity. Studies indicate that these compounds can act as agonists of central and peripheral dopamine receptors, potentially making them relevant in research related to neurological conditions and dopaminergic system functioning (Pfeiffer et al., 1982).
Neuroprotective Effects
1,4-Benzoxazepine derivatives have shown promise in neuroprotection, particularly in models of cerebral ischemia. Certain 3-substituted-4-(4-aminobutyl)-1,4-benzoxazepin-5(4H)-one derivatives exhibit high affinity for the 5-HT1A receptor with notable selectivity over dopamine D2 receptors, suggesting potential applications in stroke or brain injury research (Kamei et al., 2001).
Electrochromic Applications
In the field of materials science, benzoxazepine derivatives have been explored for their electrochromic properties. The synthesis of donor-acceptor systems involving similar structures has led to the development of low bandgap black polymers that can switch colors, indicating potential utility in smart materials and display technologies (İçli et al., 2010).
Antimicrobial and Antioxidant Agents
Benzoxazepine derivatives bearing pyrazolyl moieties have been synthesized and evaluated for their antimicrobial and antioxidant properties. This suggests a potential application of such compounds in the development of new therapeutic agents with antimicrobial and antioxidant activities (Haneen et al., 2019).
Properties
IUPAC Name |
4-butan-2-yl-7-chloro-5H-1,4-benzoxazepin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClNO2/c1-3-9(2)15-7-10-6-11(14)4-5-12(10)17-8-13(15)16/h4-6,9H,3,7-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDMCQCUWKLABOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)N1CC2=C(C=CC(=C2)Cl)OCC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.